Cas no 220534-64-5 (2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-)
220534-64-5 structure
Product Name:2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
CAS No:220534-64-5
MF:C12H16N2O
MW:204.268242835999
CID:1406893
Update Time:2024-08-16
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
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- Inchi: 1S/C12H16N2O/c15-12(11-7-4-8-13-11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: WOXWRWOEURENTO-LLVKDONJSA-N
- SMILES: N1CCC[C@@H]1C(NCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±44.0 °C(Predicted)
- PSA: 41.13
- pka: 15.62±0.20(Predicted)
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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